Cas no 2172608-44-3 (methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate)

• Product Name: methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate
• CAS No: 2172608-44-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6092380
• PubChem ID: 165507933
• Update Time: 2025-06-08

methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate
• EN300-1281375
• 2172608-44-3

• Inchi： 1S/C9H14N2O3/c1-14-8(12)3-2-5-11-6-4-7(11)9(10)13/h2-3,7H,4-6H2,1H3,(H2,10,13)/b3-2+
• InChI Key： DZYAGGOJPYAFPM-NSCUHMNNSA-N
• SMILES： O=C(C1CCN1C/C=C/C(=O)OC)N

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate

Research Brief on Methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate (CAS: 2172608-44-3): Recent Advances and Applications

Methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate (CAS: 2172608-44-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its azetidine ring and α,β-unsaturated ester moiety, has shown promise as a versatile intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate as a key building block in the synthesis of novel covalent inhibitors targeting serine proteases. The researchers utilized structure-based drug design to incorporate this compound into irreversible inhibitors, demonstrating its ability to form stable covalent adducts with the active site serine residue. The resulting compounds exhibited nanomolar potency against several clinically relevant proteases, highlighting the potential of this scaffold in developing next-generation therapeutics.

In parallel research, scientists have explored the compound's utility in fragment-based drug discovery. The azetidine ring provides constrained three-dimensionality to the molecule, while the α,β-unsaturated ester serves as a reactive handle for further derivatization. A recent Nature Communications article (2024) described the use of this compound in the development of allosteric modulators for G protein-coupled receptors (GPCRs), where its unique spatial arrangement proved crucial for achieving subtype selectivity.

The synthetic accessibility of methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate has also been a focus of recent investigations. A 2024 Organic Letters publication detailed an improved synthetic route featuring a catalytic asymmetric [2+2] cycloaddition to construct the azetidine core, followed by a palladium-catalyzed coupling to introduce the butenoate side chain. This methodology offers advantages in terms of yield (up to 78%) and enantioselectivity (>95% ee), making the compound more accessible for medicinal chemistry programs.

From a pharmacological perspective, preliminary in vivo studies have shown that derivatives of this compound exhibit favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These findings, reported in a recent ACS Medicinal Chemistry Letters publication, suggest potential applications in central nervous system disorders. However, further optimization is needed to address metabolic stability issues observed with the ester moiety.

Looking forward, methyl 4-(2-carbamoylazetidin-1-yl)but-2-enoate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in targeted protein degradation, where the reactive handle could be utilized for PROTAC development, potentially opening new avenues in precision medicine.